![molecular formula C26H23NO4 B2419835 3-(4-methoxyphenyl)-9-(4-methylbenzyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one CAS No. 951967-80-9](/img/structure/B2419835.png)
3-(4-methoxyphenyl)-9-(4-methylbenzyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one
Description
3-(4-methoxyphenyl)-9-(4-methylbenzyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C26H23NO4 and its molecular weight is 413.473. The purity is usually 95%.
BenchChem offers high-quality 3-(4-methoxyphenyl)-9-(4-methylbenzyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-methoxyphenyl)-9-(4-methylbenzyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Protective Group for Thiol Moiety in Self-Assembled Monolayers (SAMs)
The 3,4-dimethoxybenzyl group serves as a protective group for the thiol moiety in SAMs. These self-assembled monolayers are frequently used in various applications. However, the low solubility of their precursors can be a challenge. The 3,4-dimethoxybenzyl group enhances precursor solubility and stability. During monolayer formation, it cleaves off, especially at elevated temperatures (60 °C) and in the presence of protons (trifluoroacetic acid). The resulting SAMs maintain the same structure and quality as those obtained from unprotected thiols .
Solubilizing Agent for Aromatic Thiolates
STK626061’s 3,4-dimethoxybenzyl group increases the solubility of aromatic thiolates, making it useful for preparing thin films and functional surfaces. Researchers have demonstrated its effectiveness using ellipsometry, infrared-reflection absorption spectroscopy, and scanning-tunneling microscopy .
Synthetic Precursor Stability in Pd-Catalyzed C-C Bond Formation Reactions
The protective group remains stable under Pd-catalyzed C-C bond formation conditions. This stability facilitates the synthesis of the respective precursors, which is valuable in organic synthesis and drug discovery .
Organic Electronics and Thin Film Devices
Given its stability and solubility, STK626061 could find applications in organic electronics. It might serve as a building block for organic semiconductors, light-emitting diodes (LEDs), or organic photovoltaics (solar cells).
properties
IUPAC Name |
3-(4-methoxyphenyl)-9-[(4-methylphenyl)methyl]-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23NO4/c1-17-3-5-18(6-4-17)13-27-14-22-24(31-16-27)12-11-21-25(28)23(15-30-26(21)22)19-7-9-20(29-2)10-8-19/h3-12,15H,13-14,16H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOGQFQOUNNQMAY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CC3=C(C=CC4=C3OC=C(C4=O)C5=CC=C(C=C5)OC)OC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-methoxyphenyl)-9-(4-methylbenzyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one | |
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